Cas no 120404-60-6 (3-Trifluoroacetoxypropyltrimethoxysilane)

• Product Name: 3-Trifluoroacetoxypropyltrimethoxysilane
• CAS No: 120404-60-6
• MF: C₈H₁₅F₃O₅Si
• MW: 276.282414674759
• CID: 63493
• PubChem ID: 53401131
• Update Time: 2025-04-18

3-Trifluoroacetoxypropyltrimethoxysilane Chemical and Physical Properties

Names and Identifiers

• 3-Trifluoroacetoxypropyltrimethoxysilane
• 3-trimethoxysilylpropyl 2,2,2-trifluoroacetate
• Acetic acid,2,2,2-trifluoro-,3-(trimethoxysilyl)propyl ester
• Aceticacid,trifluoro-,3-(trimethoxysilyl)propyl ester (9CI)
• AKOS015908835
• 3-(TRIMETHOXYSILYL)PROPYL 2,2,2-TRIFLUOROACETATE
• SCHEMBL1804734
• 3-(Trimethoxysilyl)propyl trifluoroacetate
• DTXSID30694815
• 3-Trifluoroacetoxypropyltri-Methoxysilane
• CCOQPNDCFRSIOZ-UHFFFAOYSA-N
• 120404-60-6

• Inchi： 1S/C8H15F3O5Si/c1-13-17(14-2,15-3)6-4-5-16-7(12)8(9,10)11/h4-6H2,1-3H3
• InChI Key： CCOQPNDCFRSIOZ-UHFFFAOYSA-N
• SMILES： [Si](CCCOC(C(F)(F)F)=O)(OC)(OC)OC

Computed Properties

• Exact Mass: 276.06400
• Monoisotopic Mass: 276.064
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 17
• Rotatable Bond Count: 8
• Complexity: 234
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 54Ų

Experimental Properties

• Density: 1,377 g/cm3
• Melting Point: 89-90 ºC
• Boiling Point: 89-90°C 13mm
• Flash Point: 81.6 ºC
• Refractive Index: 1.386
• PSA: 53.99000
• LogP: 1.36010

3-Trifluoroacetoxypropyltrimethoxysilane Security Information

• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26; S36/37/39
• Safety Term：S26-36/37/39
• TSCA：No
• Risk Phrases：R20/21/22